2-(Benzylsulfanyl)-4-hydroxy-6-(4-methylphenyl)-5-pyrimidinecarbonitrile
2-(Benzylsulfanyl)-4-hydroxy-6-(4-methylphenyl)-5-pyrimidinecarbonitrile
Brand Name:
Vulcanchem
CAS No.:
131890-33-0
VCID:
VC0363593
InChI:
InChI=1S/C19H15N3OS/c1-13-7-9-15(10-8-13)17-16(11-20)18(23)22-19(21-17)24-12-14-5-3-2-4-6-14/h2-10H,12H2,1H3,(H,21,22,23)
SMILES:
CC1=CC=C(C=C1)C2=C(C(=O)N=C(N2)SCC3=CC=CC=C3)C#N
Molecular Formula:
C19H15N3OS
Molecular Weight:
333.4g/mol
2-(Benzylsulfanyl)-4-hydroxy-6-(4-methylphenyl)-5-pyrimidinecarbonitrile
CAS No.: 131890-33-0
Main Products
VCID: VC0363593
Molecular Formula: C19H15N3OS
Molecular Weight: 333.4g/mol
| CAS No. | 131890-33-0 |
|---|---|
| Product Name | 2-(Benzylsulfanyl)-4-hydroxy-6-(4-methylphenyl)-5-pyrimidinecarbonitrile |
| Molecular Formula | C19H15N3OS |
| Molecular Weight | 333.4g/mol |
| IUPAC Name | 2-benzylsulfanyl-6-(4-methylphenyl)-4-oxo-1H-pyrimidine-5-carbonitrile |
| Standard InChI | InChI=1S/C19H15N3OS/c1-13-7-9-15(10-8-13)17-16(11-20)18(23)22-19(21-17)24-12-14-5-3-2-4-6-14/h2-10H,12H2,1H3,(H,21,22,23) |
| Standard InChIKey | ZHQZOOCDVUROGZ-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)C2=C(C(=O)N=C(N2)SCC3=CC=CC=C3)C#N |
| SMILES | CC1=CC=C(C=C1)C2=C(C(=O)N=C(N2)SCC3=CC=CC=C3)C#N |
| Canonical SMILES | CC1=CC=C(C=C1)C2=C(C(=O)N=C(N2)SCC3=CC=CC=C3)C#N |
| PubChem Compound | 1471856 |
| Last Modified | Nov 17 2021 |
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